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Compound of Interest

Compound Name: Geraniol

Cat. No.: B10753835

Geraniol is a naturally occurring organic compound commonly used in flavors, fragrances, and
as an insect repellent. While generally recognized for its pleasant scent, it is crucial for
laboratory professionals to handle Geraniol with appropriate safety measures due to its
potential hazards. This guide provides essential safety protocols, personal protective
equipment (PPE) requirements, and disposal plans to ensure its safe handling in a research
environment.

Chemical Safety and Properties

Understanding the fundamental properties of Geraniol is the first step toward safe handling. It
is classified as a substance that can cause serious eye damage, skin irritation, and allergic skin
reactions.[1][2]
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Property Value Reference
CAS Number 106-24-1 [1]
Molecular Formula C10H180 [3]

Signal Word Danger

GHS Hazard Statements

H315, H317, H318

Boiling Point 229 - 230 °C (444 - 446 °F)
Flash Point 76 °C (168 °F) - Closed Cup
Density 0.878 - 0.89 g/cm3

Storage Temperature

2 - 8 °C Recommended

Personal Protective Equipment (PPE) Protocol

A stringent PPE protocol is mandatory to prevent exposure. The selection of PPE should be

based on a thorough risk assessment of the specific procedures being performed.
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Protection Type Required Equipment Standards & Specifications
Tightly fitting safety goggles Must be approved under

Eye & Face Protection and a face shield (minimum 8 government standards such as
inches). NIOSH (US) or EN 166 (EU).

_ _ Inspect gloves before use and
Chemically resistant gloves -
) ) . utilize proper glove removal
Skin Protection (e.g., Nitrile rubber, 0.11mm ) ) )
) techniques to avoid skin
thickness).
contact.

] The type of body protection

A rubberized apron or a )
] ] ) depends on the concentration

Body Protection complete chemical-resistant ] ] ]
and quantity of Geraniol being

handled.

suit.

Not typically required with
adequate engineering controls

(fume hood). If vapors/aerosols
Use NIOSH (US) or CEN (EU)

Respiratory Protection are generated, use a full-face )
approved respirators.

respirator with appropriate
cartridges (e.g., Type ABEK -
EN 14387).

Operational Plan: Step-by-Step Handling Procedure

Following a systematic procedure minimizes risks associated with handling Geraniol.

Experimental Protocol: Safe Handling and Storage

e Workspace Preparation:

o Ensure work is conducted in a well-ventilated area, preferably within a chemical fume
hood.

o Verify that safety showers and eyewash stations are unobstructed and accessible.

o Prepare a spill kit containing an inert absorbent material (e.g., sand, vermiculite, or
sawdust) before beginning work.
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e Donning PPE:

o

Put on the lab coat or chemical suit first.

[¢]

Don the appropriate respirator, if required by your risk assessment.

[¢]

Wear tightly fitting safety goggles and a face shield.

[e]

Finally, wear chemically resistant gloves, ensuring they overlap the cuffs of the lab coat.

e Handling Geraniol:

o Avoid all direct contact with the skin and eyes.

o Avoid inhaling any vapors or mists.

o Use appropriate tools and equipment to handle the substance, minimizing the risk of
splashes or spills.

e Storage:

o Keep the Geraniol container tightly closed when not in use.

o Store in a cool, dry, and well-ventilated place away from incompatible materials such as
strong oxidizing agents, acid chlorides, and acid anhydrides.

o The recommended storage temperature is between 2-8 °C.

» Doffing PPE:

[e]

Remove gloves first using a proper technique that avoids touching the outer surface.

o

Remove the face shield and goggles.

Remove the lab coat or suit.

[¢]

[e]

Remove the respirator last, if worn.

[e]

Wash hands thoroughly with soap and water immediately after handling.
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Emergency and Disposal Plan

Preparedness for emergencies and a clear disposal plan are critical components of laboratory

safety.

First Aid Measures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding
eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical
attention from a poison center or doctor.

Skin Contact: Remove all contaminated clothing immediately. Wash the affected skin area
with plenty of soap and water. If skin irritation or a rash develops, consult a physician.

Inhalation: Move the individual to fresh air. If breathing is difficult or symptoms persist, seek
medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and contact a physician
immediately.

Spill Response Protocol

Evacuate non-essential personnel from the spill area.
Ensure you are wearing the appropriate PPE before attempting to clean the spill.
Contain the spillage to prevent it from entering drains or waterways.

Absorb the spill using an inert, non-combustible material like sand, diatomaceous earth, or
vermiculite.

Carefully sweep or scoop the absorbed material into a suitable, labeled, and closed
container for hazardous waste disposal.

Waste Disposal Plan

Geraniol and any materials contaminated with it must be treated as hazardous waste.

Dispose of the waste through a licensed disposal company.
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e Do not pour Geraniol down the drain.

o Contaminated containers must be handled and disposed of in the same manner as the
substance itself. Always follow local, state, and federal regulations for hazardous waste

disposal.

Visualized Workflow: Geraniol Handling and Safety

The following diagram illustrates the logical workflow for the safe handling of Geraniol, from

initial preparation to final disposal, including emergency decision points.
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Start: Geraniol Handling Task

1. Prepare Workspace
(Ventilation, Spill Kit, Safety Showers)

2. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

3. Handle Geraniol
(Avoid Contact & Inhalation)

Yes No

EMERGENCY: 4. Secure Storage
Execute Spill Response Protocol (2-8°C, Tightly Sealed)

5. Decontaminate & Dispose Waste
(Hazardous Waste Protocol)

6. Doff PPE Correctly

End of Operation

Click to download full resolution via product page

Caption: Workflow for safe Geraniol handling from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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